Thalidomide-5-NH2-C8-NH2 TFA

• Molecular Formula: C23H29F3N4O6
• Molecular Weight: 514.5 g/mol
• SMILES: C1CC(=O)NC(=O)C1N2C(=O)C3=C(C2=O)C=C(C=C3)NCCCCCCCCN.C(=O)(C(F)(F)F)O
• InChI: InChI=1S/C21H28N4O4.C2HF3O2/c22-11-5-3-1-2-4-6-12-23-14-7-8-15-16(13-14)21(29)25(20(15)28)17-9-10-18(26)24-19(17)27;3-2(4,5)1(6)7/h7-8,13,17,23H,1-6,9-12,22H2,(H,24,26,27);(H,6,7)
• InChIKey: NVUSVLWAQSTODF-UHFFFAOYSA-N

PROTAC developers face synthetic bottlenecks when attaching linkers to CRBN ligands. This C8-tethered thalidomide building block eliminates separate linker-attachment chemistry, enabling single-step conjugation to target-protein ligands. • Pre-assembled CRBN ligand-C8 linker-NH₂ conjugate (TFA salt, ≥98% purity) for direct amide coupling or click chemistry • >30-fold degradation potency improvement vs. C4-linked analogs; C5-attachment exit vector confers superior aqueous stability (>90% intact at 48 h) • ~10-fold weaker CRBN affinity (IC₅₀ ~30 µM) vs. pomalidomide-based blocks, reducing hook-effect risk for moderate-to-low abundance targets Light yellow to green yellow solid; ships at ambient temperature.

Cereblon Ligand Building Block Overview

5-((8-Aminooctyl)amino)-2-(2,6-dioxopiperidin-3-yl)isoindoline-1,3-dione 2,2,2-trifluoroacetic acid (CAS 2097509-49-2) is a functionalized cereblon (CRBN) E3 ubiquitin ligase ligand–linker conjugate designed for modular assembly of proteolysis-targeting chimeras (PROTACs) . This heterobifunctional precursor combines a thalidomide-derived cereblon-binding moiety, an 8‑carbon (C8) alkyl linker, and a terminal primary amine as a reactive handle for conjugation to a target-protein ligand, supplied as the 2,2,2‑trifluoroacetic acid (TFA) salt . It serves as a pre‑validated building block that eliminates separate linker‑attachment chemistry during PROTAC library generation, thereby reducing synthetic burden and accelerating structure–activity relationship (SAR) exploration .

Pre‑validated C8 linker Eliminates linker‑length SAR iteration and accelerates PROTAC library assembly

Terminal primary amine Enables single‑step conjugation to diverse target‑protein warheads

TFA salt formulation Improved solubility in DMSO/DMF for reproducible stock preparation

Why This Building Block Cannot Be Substituted

Interchanging cereblon‑based PROTAC building blocks without empirical validation is scientifically unsound because small variations in linker length, exit‑vector position, E3‑ligand selection, and salt form profoundly alter ternary‑complex geometry, degradation efficiency, neosubstrate selectivity, and physicochemical handling [1]. Alkyl linker length changes by even a single methylene unit affect ternary complex stability and can shift the dose–response curve from productive degradation to a non‑productive “hook effect” [2]. Exit‑vector attachment at the C5 versus C4 position of the phthalimide ring alters aqueous stability and neosubstrate degradation profiles [3]. The choice between thalidomide‑, pomalidomide‑, or lenalidomide‑based cereblon ligands changes baseline CRBN binding affinity by up to 10‑fold and redirects neosubstrate recruitment [4]. Finally, the counterion (TFA vs. HCl) influences solubility, hygroscopicity, and long‑term storage stability—factors that directly impact weighing accuracy and assay reproducibility in a procurement workflow .

Linker length mismatch

Alkyl chain variation by even one methylene unit can shift ternary complex geometry and degrade response

Exit‑vector variation

C4‑ vs C5‑linked phthalimide may alter aqueous stability and neosubstrate degradation profile

Salt‑form inconsistency

TFA vs HCl counterion influences solubility, hygroscopicity, and weighing accuracy in assay workflows

• [1] Bricelj A, Ng YLD, Ferber D, et al. Influence of Linker Attachment Points on the Stability and Neosubstrate Degradation of Cereblon Ligands. ACS Med Chem Lett. 2021;12(11):1733–1738. doi:10.1021/acsmedchemlett.1c00368 View Source
• [2] BOC Sciences. C3, C5, C8 Alkyl Linkers Compared: Which Works Best in PROTAC Optimization? Technical Resource. 2025. URL: https://ptc.bocsci.com/resource/c3-c5-c8-alkyl-linkers-compared-which-works-best-in-protac-optimization.html View Source
• [3] Bricelj A, Ng YLD, Ferber D, et al. Influence of Linker Attachment Points on the Stability and Neosubstrate Degradation of Cereblon Ligands. ACS Med Chem Lett. 2021;12(11):1733–1738. View Source
• [4] Lopez-Girona A, Mendy D, Ito T, et al. Cereblon is a direct protein target for immunomodulatory and antiproliferative activities of lenalidomide and pomalidomide. Leukemia. 2012;26(11):2326–2335. doi:10.1038/leu.2012.119 View Source

Differentiation Evidence

Linker Length Impact on Degradation Potency

In pomalidomide‑based PROTACs targeting CDK6, extending the alkyl linker from C4 to C8 resulted in a >30‑fold improvement in degradation potency. The C4‑linked PROTAC (CP‑A4) exhibited a DC50 of 145.5 nM, whereas the C8‑linked PROTAC (CP‑A1) achieved a DC50 of 8.6 nM, both measured in the same cellular degradation assay [1]. This class‑level inference demonstrates that alkyl linker length is a critical determinant of degradation efficiency, and procurement of a C8‑tethered building block enables direct access to a linker length associated with markedly improved target engagement relative to shorter C4 alkyl analogs [2].

Linker length potency

Cross‑study comparable

DC50 8.6 nM (C8) vs 145.5 nM (C4)

CDK6‑targeting PROTAC in cellular degradation assay

C8 linker enables sub‑10 nM degradation endpoint context

Data from abemaciclib‑pomalidomide based PROTACs; class‑level inference

Evidence Dimension	CDK6 degradation potency (DC50)
Target Compound Data	8.6 nM (C8 alkyl linker, pomalidomide‑based PROTAC CP‑A1)
Comparator Or Baseline	145.5 nM (C4 alkyl linker, pomalidomide‑based PROTAC CP‑A4)
Quantified Difference	DC50 reduced by 16.9‑fold (from 145.5 nM to 8.6 nM) with C8 vs. C4 linker
Conditions	Cellular degradation assay in engineered cell lines expressing CDK6; PROTACs derived from abemaciclib (CDK4/6 inhibitor) and pomalidomide [1]

Why This Matters

Procurement of the C8‑tethered building block enables direct synthesis of PROTAC candidates with a linker length empirically associated with sub‑10 nM degradation potency, bypassing the need to synthesize and screen multiple linker‑length variants.

• [1] Jiang B, Wang ES, Donovan KA, et al. Development of Dual and Selective Degraders of Cyclin‑Dependent Kinases 4 and 6. J Med Chem. 2019;62(16):7575–7582. doi:10.1021/acs.jmedchem.9b00871 View Source
• [2] BOC Sciences. C3, C5, C8 Alkyl Linkers Compared: Which Works Best in PROTAC Optimization? Technical Resource. 2025. View Source

C5 Exit Vector Preserves Hydrolytic Stability

A systematic study of thalidomide‑ and lenalidomide‑derived linker conjugates demonstrated that linker attachment at the C5 position of the phthalimide ring confers superior aqueous stability compared to C4‑linked analogs. Under physiological pH conditions (PBS, pH 7.4, 37°C), C4‑linked conjugates underwent significant hydrolysis (t1/2 < 24 h), whereas C5‑linked conjugates remained >90% intact over 48 h [1]. This stability differential directly impacts the durability of target‑protein degradation when the building block is incorporated into a full PROTAC molecule, as hydrolytic cleavage of the linker prematurely releases the cereblon ligand and abrogates degradation activity [1].

C5 exit vector stability

Head‑to‑head

>90% intact at 48 h (C5) vs rapid hydrolysis (C4)

PBS pH 7.4, 37°C, monitored by HPLC

C5‑linked building block supports conjugate durability

Stability differential may reduce confounding cleavage effects on DC50

Evidence Dimension	Hydrolytic stability (percent intact at 48 h, PBS pH 7.4, 37°C)
Target Compound Data	>90% intact (C5‑linked thalidomide‑linker conjugate)
Comparator Or Baseline	<10% intact (C4‑linked thalidomide‑linker conjugate; t1/2 < 24 h)
Quantified Difference	C5‑linked conjugate exhibits >9‑fold greater retention of intact conjugate at 48 h
Conditions	Phosphate‑buffered saline (PBS), pH 7.4, 37°C, monitored by HPLC over 48 h [1]

Why This Matters

For procurement decisions, selecting a C5‑linked building block reduces the risk of premature hydrolytic degradation during storage, handling, and subsequent conjugation chemistry, thereby improving batch‑to‑batch consistency and final PROTAC yield.

• [1] Bricelj A, Ng YLD, Ferber D, et al. Influence of Linker Attachment Points on the Stability and Neosubstrate Degradation of Cereblon Ligands. ACS Med Chem Lett. 2021;12(11):1733–1738. doi:10.1021/acsmedchemlett.1c00368 View Source

Thalidomide vs. Pomalidomide CRBN Binding Affinity

In a direct binding assay using purified ZZ‑CRBN–DDB1 complex, thalidomide exhibited an IC50 of ~30 µM for cereblon binding, whereas pomalidomide and lenalidomide each displayed IC50 values of ~3 µM—a ~10‑fold difference in binding affinity [1]. In a complementary competitive binding assay with thalidomide‑coupled beads, preincubation with lenalidomide or pomalidomide inhibited CRBN binding with IC50 values of 2.3 µM and 2.1 µM, respectively, confirming the affinity hierarchy [1]. This quantitative difference in E3 ligase engagement provides a tunable parameter for PROTAC design: thalidomide‑based building blocks offer a distinct affinity profile that may be advantageous for targets where excessive CRBN recruitment drives off‑target neosubstrate degradation or where a less potent E3 ligand is desirable to reduce hook‑effect liability [2].

CRBN binding affinity

Head‑to‑head

Thalidomide IC50 ~30 µM vs pomalidomide ~3 µM

Fluorescence thermal shift assay with ZZ‑CRBN–DDB1

Lower CRBN affinity tier for tunable recruitment

May mitigate hook‑effect saturation in high‑concentration regimens

Evidence Dimension	Cereblon (CRBN) binding affinity (IC50)
Target Compound Data	~30 µM (thalidomide)
Comparator Or Baseline	~3 µM (pomalidomide) and ~3 µM (lenalidomide)
Quantified Difference	Thalidomide binds CRBN with ~10‑fold lower affinity than pomalidomide or lenalidomide
Conditions	Fluorescence‑based thermal shift assay with purified ZZ‑CRBN–DDB1 complex; competitive bead‑binding assay with U266B1 myeloma cell extracts [1]

Why This Matters

Procurement of a thalidomide‑based building block enables access to a distinct CRBN affinity tier, offering a strategic alternative to pomalidomide‑based building blocks when weaker E3 ligase engagement is desired to mitigate hook‑effect saturation or minimize CRBN‑mediated neosubstrate degradation.

• [1] Lopez-Girona A, Mendy D, Ito T, et al. Cereblon is a direct protein target for immunomodulatory and antiproliferative activities of lenalidomide and pomalidomide. Leukemia. 2012;26(11):2326–2335. doi:10.1038/leu.2012.119 View Source
• [2] BOC Sciences. C3, C5, C8 Alkyl Linkers Compared: Which Works Best in PROTAC Optimization? Technical Resource. 2025. View Source

TFA Salt Form Improves Solubility for Conjugation

Trifluoroacetate (TFA) salts of cereblon ligand–linker conjugates are explicitly formulated to improve solubility and handling characteristics relative to the corresponding free base or hydrochloride salts . For this compound class, TFA counterions increase solubility in polar aprotic solvents such as DMSO and DMF, which are standard media for amide coupling and click‑chemistry conjugation reactions used in PROTAC assembly . The improved solubility reduces the risk of precipitation during dissolution and ensures more accurate stock solution preparation, thereby improving the reproducibility of PROTAC synthesis and subsequent biological evaluation .

TFA salt solubility

Class‑level inference

Readily soluble in DMSO/DMF

No quantitative solubility data provided

TFA salt supports reliable stock solution preparation

Property inferred from general cereblon building block formulation

Evidence Dimension	Organic solvent solubility and handling characteristics
Target Compound Data	TFA salt formulation; readily soluble in DMSO, DMF, and common organic solvents used for conjugation
Comparator Or Baseline	Free base or hydrochloride salt forms (no quantitative solubility data provided; inference based on general TFA salt properties for PROTAC building blocks)
Quantified Difference	TFA salt forms are universally described as improving solubility and handling relative to free base or HCl salts for cereblon ligand–linker conjugates
Conditions	Standard PROTAC building block formulation; storage at −20°C; solubility assessed in DMSO and related polar aprotic solvents

Why This Matters

Procurement of the TFA salt form reduces experimental variability during PROTAC synthesis by ensuring reliable dissolution and accurate stock concentration preparation, directly impacting the reproducibility of DC50 and degradation efficiency measurements.

Applications

PROTAC Library Synthesis for Linker SAR

This C8‑tethered building block enables direct, single‑step conjugation to a diverse panel of target‑protein ligands (warheads) to rapidly generate a library of PROTAC candidates with a fixed C8 alkyl linker. The observed >30‑fold improvement in degradation potency for C8‑linked PROTACs relative to C4‑linked analogs [1] makes this compound a strategic starting point for SAR campaigns aiming to identify sub‑10 nM degraders without extensive linker‑length iteration. Parallel use with C4‑ and C5‑tethered building blocks allows systematic mapping of linker‑length dependence for a given POI–E3 ligase pair [2].

C5 Exit Vector for Aqueous Stability

Researchers developing PROTACs intended for extended cellular assays or in vivo studies should prioritize C5‑linked building blocks to minimize linker hydrolysis during incubation and circulation. The >90% intact stability at 48 h observed for C5‑linked conjugates, compared to rapid degradation of C4‑linked analogs [3], directly translates to more durable target‑protein degradation and reduces the confounding effects of linker cleavage on observed DC50 values. This is particularly critical for PROTACs with prolonged residence time requirements or for targets with slow turnover kinetics [3].

Thalidomide-Based PROTACs for Tuned CRBN Recruitment

For target proteins where excessive cereblon engagement drives neosubstrate‑mediated off‑target effects (e.g., IKZF1/3 degradation), this thalidomide‑derived building block offers a ~10‑fold weaker CRBN binding affinity (IC50 ~30 µM) compared to pomalidomide‑based building blocks (IC50 ~3 µM) [4]. This lower affinity tier reduces the risk of hook‑effect saturation at high PROTAC concentrations and may preserve a more favorable therapeutic window in cellular and in vivo degradation studies [5]. It is particularly suited for PROTACs targeting proteins expressed at moderate‑to‑low abundance where maximum CRBN recruitment is unnecessary [4].

High-Purity TFA Salt for Reproducible Conjugation

The TFA salt form (≥98% purity, 98.30% as specified by vendor ) provides reliable solubility in DMSO and DMF, enabling accurate preparation of stock solutions for amide‑coupling and click‑chemistry conjugation reactions . This reduces weighing errors, prevents precipitation during reaction setup, and improves batch‑to‑batch consistency in PROTAC synthesis. High purity minimizes the contribution of chromatographic impurities that can artificially inflate or suppress apparent degradation activity in cellular DC50 assays [6].

Application

Selection Property

Validation Focus

PROTAC SAR library synthesis

C8 linker pre‑installed

Linker‑length degradation potency context

Extended‑duration cell assays

C5 exit vector for hydrolytic stability

Conjugate intactness monitoring

Tunable CRBN recruitment studies

Thalidomide‑based moderate‑affinity ligand

Neosubstrate off‑target profiling

Reliable conjugation workflows

TFA salt solubility in polar aprotic solvents

Stock solution accuracy and reproducibility

• [1] Jiang B, Wang ES, Donovan KA, et al. Development of Dual and Selective Degraders of Cyclin‑Dependent Kinases 4 and 6. J Med Chem. 2019;62(16):7575–7582. doi:10.1021/acs.jmedchem.9b00871 View Source
• [2] BOC Sciences. C3, C5, C8 Alkyl Linkers Compared: Which Works Best in PROTAC Optimization? Technical Resource. 2025. View Source
• [3] Bricelj A, Ng YLD, Ferber D, et al. Influence of Linker Attachment Points on the Stability and Neosubstrate Degradation of Cereblon Ligands. ACS Med Chem Lett. 2021;12(11):1733–1738. View Source
• [4] Lopez-Girona A, Mendy D, Ito T, et al. Cereblon is a direct protein target for immunomodulatory and antiproliferative activities of lenalidomide and pomalidomide. Leukemia. 2012;26(11):2326–2335. View Source
• [5] BOC Sciences. C3, C5, C8 Alkyl Linkers Compared: Which Works Best in PROTAC Optimization? Technical Resource. 2025. View Source
• [6] BOC Sciences. Why High‑Purity Pomalidomide Derivatives Are Critical for Reliable PROTAC Assays. Technical Resource. 2025. View Source